Cas no 13153-11-2 (1lambda4-thietan-1-one)

1λ⁴-Thietan-1-one is a sulfur-containing heterocyclic compound characterized by a four-membered thietane ring with a ketone functional group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its strained ring system facilitates ring-opening reactions, enabling the incorporation of sulfur into complex molecules. The compound’s stability and selectivity under controlled conditions enhance its utility in cycloadditions and nucleophilic substitutions. Researchers value 1λ⁴-thietan-1-one for its potential in constructing sulfur-based scaffolds, contributing to advancements in medicinal chemistry and material science. Proper handling is advised due to its reactive nature.

1lambda4-thietan-1-one structure

Product Name:1lambda4-thietan-1-one

CAS No:13153-11-2

MF:C₃H₆OS

MW:90.1441397666931

MDL:MFCD01677754

CID:168527

PubChem ID:25747

Update Time:2025-10-20

1lambda4-thietan-1-one Chemical and Physical Properties

Names and Identifiers

- Thietane, 1-oxide
- PROPANESULPHONE
- 1,3-Propanesulfone
- Thietane oxide
- Thietane S-oxide
- Trimethylene sulfoxide
- 1,3-PROPANESULPHONE
- 1lambda4-thietan-1-one
- 2TZH7KB8N8
- 1
- E?-thietan-1-one
- BDBM50224813
- CHEMBL368734
- trimethylensulfoxid
- NSC244321
- Thietane, 1-oxide (9CI)
- Propanesulfone
- NSC-244321
- propane sulfone
- 13153-11-2
- BRN 0104565
- Thietane 1-oxide
- DTXSID10157099
- UNII-2TZH7KB8N8
- NSC 244321
- Propylthiocyclane sulfoxide
- 5-17-01-00015 (Beilstein Handbook Reference)
- EN300-3429293
- InChI=1/C3H6OS/c4-5-2-1-3-5/h1-3H
- MDL： MFCD01677754
- Inchi： 1S/C3H6OS/c4-5-2-1-3-5/h1-3H2
- InChI Key： GINSRDSEEGBTJO-UHFFFAOYSA-N
- SMILES： S1(CCC1)=O

Computed Properties

Exact Mass: 90.01398
Monoisotopic Mass: 90.01393598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 53.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 17.07

1lambda4-thietan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3429293-0.05g	1lambda4-thietan-1-one	13153-11-2	95.0%	0.05g	$315.0	2025-03-18
Enamine	EN300-3429293-0.1g	1lambda4-thietan-1-one	13153-11-2	95.0%	0.1g	$470.0	2025-03-18
Enamine	EN300-3429293-0.25g	1lambda4-thietan-1-one	13153-11-2	95.0%	0.25g	$672.0	2025-03-18
Enamine	EN300-3429293-0.5g	1lambda4-thietan-1-one	13153-11-2	95.0%	0.5g	$1058.0	2025-03-18
Enamine	EN300-3429293-1.0g	1lambda4-thietan-1-one	13153-11-2	95.0%	1.0g	$1357.0	2025-03-18
Enamine	EN300-3429293-2.5g	1lambda4-thietan-1-one	13153-11-2	95.0%	2.5g	$2660.0	2025-03-18
Enamine	EN300-3429293-5.0g	1lambda4-thietan-1-one	13153-11-2	95.0%	5.0g	$3935.0	2025-03-18
Enamine	EN300-3429293-10.0g	1lambda4-thietan-1-one	13153-11-2	95.0%	10.0g	$5837.0	2025-03-18
Enamine	EN300-3429293-1g	1lambda4-thietan-1-one	13153-11-2	95%	1g	$1357.0	2023-09-03
Enamine	EN300-3429293-5g	1lambda4-thietan-1-one	13153-11-2	95%	5g	$3935.0	2023-09-03

1lambda4-thietan-1-one Related Literature

1. Straightforward access to 4-membered sulfurated heterocycles: introducing a strategy for the single and double functionalization of thietane 1-oxide

Laura Carroccia,Leonardo Degennaro,Giuseppe Romanazzi,Corrado Cuocci,Luisa Pisano,Renzo Luisi Org. Biomol. Chem. 2014 12 2180
2. A greener and efficient access to substituted four- and six-membered sulfur-bearing heterocycles

Giovanna Parisi,Leonardo Degennaro,Claudia Carlucci,Modesto de Candia,Piero Mastrorilli,Alexander Roller,Wolfgang Holzer,Cosimo Damiano Altomare,Vittorio Pace,Renzo Luisi Org. Biomol. Chem. 2017 15 5000
3. Conformational analysis. Part 23. A lanthanide-induced shift investigation of some cyclic and acyclic sulfoxides

Raymond J. Abraham,Leonard Pollock,Fernando Sancassan J. Chem. Soc. Perkin Trans. 2 1994 2329
4. Metallacyclic complexes. Part 4. Synthesis of platinathietane-3-oxide complexes, and the single-crystal X-ray structure of [Pt{CH(COPh)S(O)CH(COPh)}(PPh3)2]·2CH2Cl2

William Henderson,Raymond D. W. Kemmitt,Lesley J. S. Prouse,David R. Russell J. Chem. Soc. Dalton Trans. 1990 1853
5. Index pages

J. Chem. Soc. Perkin Trans. 2 1981 A001